Cas no 72677-92-0 (6-Methoxy-5-nitroisoquinoline)
6-Methoxy-5-nitroisoquinoline structure
Product Name:6-Methoxy-5-nitroisoquinoline
CAS No:72677-92-0
MF:C10H8N2O3
MW:204.18212223053
CID:550001
PubChem ID:4133413
Update Time:2025-04-19
6-Methoxy-5-nitroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,6-methoxy-5-nitro-
- 6-Methoxy-5-nitroisoquinoline
- 6-Methoxy-5-nitroiso
- 6-Methoxy-5-nitro-isochinolin
- 6-methoxy-5-nitro-isoquinoline
- Isoquinoline,6-methoxy-5-nitro
- AKOS030240441
- SCHEMBL3609606
- DTXSID90399713
- FT-0671293
- 72677-92-0
-
- Inchi： 1S/C10H8N2O3/c1-15-9-3-2-7-6-11-5-4-8(7)10(9)12(13)14/h2-6H,1H3
- InChI Key： NDSGVVYXJOCEOX-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC2C=NC=CC=2C=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 204.05300
- Monoisotopic Mass: 204.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- Melting Point: 148-150°C
- PSA: 67.94000
- LogP: 2.67480
6-Methoxy-5-nitroisoquinoline Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Methoxy-5-nitroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M264920-50mg |
6-Methoxy-5-nitroisoquinoline |
72677-92-0 | 50mg |
$ 98.00 | 2023-09-07 | ||
| TRC | M264920-100mg |
6-Methoxy-5-nitroisoquinoline |
72677-92-0 | 100mg |
$ 161.00 | 2023-09-07 | ||
| TRC | M264920-250mg |
6-Methoxy-5-nitroisoquinoline |
72677-92-0 | 250mg |
$ 356.00 | 2023-09-07 | ||
| TRC | M264920-500mg |
6-Methoxy-5-nitroisoquinoline |
72677-92-0 | 500mg |
$678.00 | 2023-05-18 | ||
| TRC | M264920-1g |
6-Methoxy-5-nitroisoquinoline |
72677-92-0 | 1g |
$ 990.00 | 2022-06-04 | ||
| TRC | M264920-1000mg |
6-Methoxy-5-nitroisoquinoline |
72677-92-0 | 1g |
$1206.00 | 2023-05-18 | ||
| A2B Chem LLC | AC66974-100mg |
Isoquinoline,6-methoxy-5-nitro- |
72677-92-0 | 100mg |
$1144.00 | 2024-04-19 | ||
| A2B Chem LLC | AC66974-500mg |
Isoquinoline,6-methoxy-5-nitro- |
72677-92-0 | 500mg |
$2550.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650913-1g |
6-Methoxy-5-nitroisoquinoline |
72677-92-0 | 98% | 1g |
￥8335.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650913-5g |
6-Methoxy-5-nitroisoquinoline |
72677-92-0 | 98% | 5g |
￥23074.00 | 2024-05-02 |
6-Methoxy-5-nitroisoquinoline Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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